Cas no 1347127-07-4 (3-(3-Bromothiophen-2-yl)-1h-pyrazol-5-amine)

• Product Name: 3-(3-Bromothiophen-2-yl)-1h-pyrazol-5-amine
• CAS No: 1347127-07-4
• MF: C₇H₆BrN₃S
• MW: 244.11163854599
• CID: 5699290
• PubChem ID: 63797756
• Update Time: 2023-10-14

3-(3-Bromothiophen-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMOTHIOPHEN-2-YL)-1H-PYRAZOL-5-AMINE
• AKOS013109679
• 1347127-07-4
• 5-(3-bromothiophen-2-yl)-1H-pyrazol-3-amine
• EN300-1150320
• 1H-Pyrazol-3-amine, 5-(3-bromo-2-thienyl)-
• 3-(3-Bromothiophen-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C7H6BrN3S/c8-4-1-2-12-7(4)5-3-6(9)11-10-5/h1-3H,(H3,9,10,11)
• InChI Key： AQNDQNYTAAOMGX-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1=CC(N)=NN1

Computed Properties

• Exact Mass: 242.94658g/mol
• Monoisotopic Mass: 242.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.818±0.06 g/cm3(Predicted)
• Boiling Point: 468.5±45.0 °C(Predicted)
• pka: 13.02±0.10(Predicted)